N-[1-(3,5-difluorophenyl)ethylideneamino]-N-methylmethanamine

• Molecular Formula: C10H12F2N2
• Molecular Weight: 198.21 g/mol
• IUPAC Name: N-[1-(3,5-difluorophenyl)ethylideneamino]-N-methylmethanamine
• InChI: InChI=1S/C10H12F2N2/c1-7(13-14(2)3)8-4-9(11)6-10(12)5-8/h4-6H,1-3H3
• InChI Key: WXGDZBNXEZAJOF-UHFFFAOYSA-N
• Canonical SMILES: CC(=NN(C)C)C1=CC(=CC(=C1)F)F

Description

N-[1-(3,5-difluorophenyl)ethylideneamino]-N-methylmethanamine is an organic compound characterized by the presence of a difluorophenyl group attached to an ethylideneamino moiety

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of N-[1-(3,5-difluorophenyl)ethylideneamino]-N-methylmethanamine typically involves the reaction of 3,5-difluoroacetophenone with methylamine under specific conditions. The reaction is carried out in the presence of a suitable catalyst, such as an acid or base, to facilitate the formation of the desired product. The reaction conditions, including temperature and solvent, are optimized to achieve high yields and purity of the compound .

Industrial Production Methods

Industrial production of this compound follows similar synthetic routes but on a larger scale. The process involves the use of industrial reactors and continuous flow systems to ensure efficient production. Quality control measures are implemented to monitor the purity and consistency of the product.

Chemical Reactions Analysis

Types of Reactions

N-[1-(3,5-difluorophenyl)ethylideneamino]-N-methylmethanamine undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized to form corresponding oxides or other oxidized derivatives.

Reduction: Reduction reactions can convert the compound into its reduced forms, often involving the use of reducing agents like hydrogen or metal hydrides.

Substitution: The compound can participate in substitution reactions where functional groups are replaced by other groups under specific conditions.

Common Reagents and Conditions

Common reagents used in these reactions include oxidizing agents like potassium permanganate, reducing agents like sodium borohydride, and various nucleophiles for substitution reactions. The conditions for these reactions vary depending on the desired outcome, including temperature, solvent, and catalyst.

Major Products Formed

The major products formed from these reactions depend on the type of reaction and the reagents used. For example, oxidation may yield oxides, while substitution reactions can produce a variety of substituted derivatives.

Scientific Research Applications

N-[1-(3,5-difluorophenyl)ethylideneamino]-N-methylmethanamine has several scientific research applications:

Chemistry: The compound is used as a building block in the synthesis of more complex molecules and materials.

Biology: It is studied for its potential biological activities, including antimicrobial and antiviral properties.

Medicine: Research is ongoing to explore its potential as a therapeutic agent for various diseases.

Industry: The compound is used in the development of new materials with specific properties, such as polymers and coatings.

Mechanism of Action

The mechanism of action of N-[1-(3,5-difluorophenyl)ethylideneamino]-N-methylmethanamine involves its interaction with specific molecular targets. The compound can bind to enzymes or receptors, modulating their activity and leading to various biological effects. The pathways involved in its mechanism of action are still under investigation, but it is believed to affect cellular processes such as signal transduction and gene expression .

Comparison with Similar Compounds

Similar Compounds

1-(3,5-Difluorophenyl)ethanamine: A related compound with similar structural features but different functional groups.

3,5-Difluoroacetophenone: Another compound with a difluorophenyl group, used as a precursor in the synthesis of N-[1-(3,5-difluorophenyl)ethylideneamino]-N-methylmethanamine.

Uniqueness

This compound is unique due to its specific combination of functional groups, which confer distinct chemical and biological properties